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Technical Support Center: Sakhalin-ll Hydrocarbon
Extraction Efficiency

This center provides technical guidance, troubleshooting protocols, and frequently asked
questions for researchers and engineers focused on optimizing hydrocarbon extraction within
the Sakhalin-II project.

Frequently Asked Questions (FAQs)

Q1: What are the primary enhanced oil recovery (EOR) methods suitable for the geological
conditions of the Sakhalin-II fields?

Al: Given the characteristics of the Piltun-Astokhskoye and Lunskoye fields, several EOR
methods are applicable. Primary recovery relies on natural reservoir pressure, while secondary
methods, like water and gas injection, are used to maintain pressure and displace
hydrocarbons.[1][2] For improving efficiency further, tertiary EOR techniques should be
considered. Gas injection, using miscible gases like carbon dioxide (CO2) or nitrogen, can
reduce oil viscosity and improve flow.[1][3] Chemical injection methods, such as polymer
flooding, can increase the effectiveness of waterfloods by improving sweep efficiency.

Q2: How do the severe climatic and seismic conditions at Sakhalin Island affect extraction
operations and efficiency?
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A2: The Sakhalin-Il project operates in one of the world's most challenging environments,
characterized by extreme cold, heavy sea ice, and high seismic activity.[4][5] These conditions
necessitate specialized engineering for all infrastructure, including platforms and pipelines, to
ensure structural integrity and operational safety.[4] For instance, ice management techniques
are employed to protect offshore facilities and ensure year-round production is possible.[6][7]
Operationally, these conditions can lead to equipment stress, logistical challenges in servicing
wells, and require robust contingency plans, all of which can impact overall extraction
efficiency.

Q3: What is the role of the Onshore Processing Facility (OPF) in the extraction workflow?

A3: The Onshore Processing Facility (OPF) is a critical component of the Sakhalin-II
infrastructure.[8] Its primary function is to process the raw hydrocarbons (natural gas,
condensate, and oil) received from the offshore platforms.[8][9] This involves separating
impurities, water, and sand, and separating the hydrocarbons into distinct streams before they
are transported via the TransSakhalin pipelines to the oil export terminal and the liquefied
natural gas (LNG) plant in the south of the island.[9][10] Efficient processing at the OPF is vital
for meeting the quality specifications for export and downstream use.

Q4: What are common causes of hydrocarbon releases (HCRs) and how can they be mitigated
to improve operational efficiency and safety?

A4: A significant percentage of hydrocarbon releases can be attributed to human factors,
including inadequate planning, procedural failures, and poor communication between onshore
and offshore teams.[11] Equipment and design issues also contribute.[11] Mitigation strategies
to improve efficiency and safety involve robust organizational integrity, including
comprehensive staff training, clear and well-vetted procedures, and improved competency
management.[11] Implementing a proactive maintenance culture rather than a reactive one is
crucial for preventing asset failure.

Quantitative Data Summary

The following table summarizes key quantitative data for the Sakhalin-II project's primary fields.
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Troubleshooting Guides

Issue 1: Gradual Decline in Well Production Rate Under Stable Reservoir Pressure

» Possible Cause: Wellbore damage or "skin effect” caused by the accumulation of paraffins,
asphaltenes, or scale in the near-wellbore formation, restricting flow. Another cause could be
emulsion formation.

e Troubleshooting Steps:

o Data Analysis: Review production history, pressure-volume-temperature (PVT) analysis of
the reservoir fluid, and well test data to characterize the decline.

o Wellbore Inspection: Run production logging tools (PLT) to identify the fluid entry points
and detect any blockages.
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o Fluid Sampling: Collect downhole fluid samples to test for emulsion tendencies, paraffin
wax appearance temperature (WAT), and asphaltene content.

o Remediation Protocol:

» |f paraffin or asphaltene is confirmed, perform a well stimulation treatment using
solvents or hot oiling.

» |f scale is the issue, an acidizing treatment may be necessary to dissolve the carbonate
or sulfate scale.[3]

» |f emulsions are present, optimize the demulsifier injection strategy.
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Diagram 1: Troubleshooting workflow for well production decline.
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Issue 2: Increasing Water Cut in Produced Fluids

¢ Possible Cause: Water coning due to high production drawdown, water channeling through
high-permeability streaks in the reservoir, or loss of integrity in casing or packers.

e Troubleshooting Steps:

[¢]

Source Identification: Use production logging and water-flow logs to determine the source
of water entry into the wellbore.

o Reservoir Analysis: Update the reservoir model with the new data to understand the water
movement dynamics. Effective reservoir management is critical to maximizing recovery.[3]

o Mechanical Integrity Check: Perform a well integrity test to check for leaks in the casing,
tubing, or packer seals.

o Remediation Protocol:
» |f water coning is the issue, reduce the production rate to below the critical rate.

» For channeling, consider injecting polymer gels or other conformance control agents
into the high-permeability zones to block water flow.

» |f a mechanical leak is found, a workover operation is required to repair the casing or
replace the packer.

Experimental Protocols
Protocol: Water-Alternating-Gas (WAG) Injection for Enhanced Oil Recovery

This protocol describes a method to improve oil recovery by injecting alternating slugs of water
and gas, which can enhance macroscopic sweep efficiency.

1. Objective: To evaluate the effectiveness of WAG injection in displacing residual oil from a
core sample representative of a Sakhalin-1l reservaoir.

2. Materials & Equipment:
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Reservoir core plug
Core flooding apparatus (core holder, pumps, pressure transducers, temperature controller)

Fluids: Synthetic brine (matching reservoir water), crude oil from the target field, injection gas
(CO2 or N2)

Effluent collection system and fluid separator
Gas chromatograph for analyzing produced fluids
. Methodology:
Core Preparation: Clean and dry the core plug. Measure its porosity and permeability.

Saturation: Saturate the core with synthetic brine, followed by flooding with crude oil to
establish initial water saturation (Swi) and original oil in place (OOIP).

Secondary Recovery (Waterflooding): Inject brine into the core at a constant rate until olil
production ceases. This simulates secondary recovery and establishes the residual oil
saturation (Sorw).[3]

Tertiary Recovery (WAG Injection):

[¢]

Inject a slug of gas (e.g., 0.1 pore volume) into the core.

[e]

Follow with a slug of brine (e.g., 0.1 pore volume).

[e]

Repeat this alternating injection for a predetermined number of cycles.

o

Continuously monitor pressure differentials and collect all produced fluids (oil, water, gas).
Data Analysis:
o Calculate the incremental oil recovery factor for each WAG cycle.

o Analyze the composition of the produced gas and oil to assess the miscibility conditions
achieved.
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o Plot oil recovery vs. pore volumes injected.
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Diagram 2: Experimental workflow for Water-Alternating-Gas (WAG) injection.
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Signaling Pathway Visualization

Mechanism: CO2 Miscible Flooding for Enhanced Oil Recovery

This diagram illustrates the process of miscible gas injection, a highly effective EOR technique.
When CO2 is injected into a reservoir under high pressure, it does not mix directly with the oil
but instead vaporizes the lighter hydrocarbon components. This creates a new fluid phase that
is miscible with the original crude olil, significantly reducing its viscosity and interfacial tension,
which allows it to be mobilized and produced more easily.[1][3]
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Diagram 3: Mechanism of CO2 miscible flooding EOR process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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